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Compound of Interest

Compound Name: Butyl methyl ether

Cat. No.: B1265516

Molecular Structure and Its Influence on
Solubility

Butyl methyl ether (CsH120) is an organic compound classified as an ether. The central
oxygen atom, with its lone pairs of electrons, can act as a hydrogen bond acceptor. This "polar
head" allows for a degree of interaction with polar solvents like water. However, this is
counteracted by the nonpolar nature of the attached alkyl groups (a methyl group and a butyl
isomer group). The size and branching of the butyl group influence the overall balance between
hydrophilic and hydrophobic character, leading to distinct solubility profiles for each isomer.

Generally, the larger, nonpolar alkyl chains limit water solubility, while the ether linkage
prevents complete immiscibility. Conversely, these nonpolar groups promote solubility in a wide
array of organic solvents. Tert-butyl methyl ether's more compact, spherical structure
compared to the linear chain of n-butyl methyl ether also subtly affects its interaction with
solvent molecules.
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Molecular Structure of Butyl Methyl Ether
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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